Cas no 5336-47-0 (3-Pyrrolidinecarboxylicacid, 1-(2-methylpropyl)-4,5-dioxo-, ethyl ester)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-(2-methylpropyl)-4,5-dioxo-, ethyl ester
• CAS No: 5336-47-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 384334
• PubChem ID: 219268
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-(2-methylpropyl)-4,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(2-methylpropyl)-4,5-dioxo-, ethyl ester
• ethyl 1-(2-methylpropyl)-4,5-dioxopyrrolidine-3-carboxylate
• DTXSID30277001
• NSC-331
• 5336-47-0
• 1-ISOBUTYL-4, ETHYL ESTER
• NSC331
• Ethyl 1-isobutyl-4,5-dioxopyrrolidine-3-carboxylate

• Inchi： 1S/C11H17NO4/c1-4-16-11(15)8-6-12(5-7(2)3)10(14)9(8)13/h7-8H,4-6H2,1-3H3
• InChI Key： XPKROLUUNMZALC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(N(CC(C)C)C1)=O)=O)=O

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 310.5°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.482
• PSA: 63.68
• LogP: 0.17090